N~1~-(3,4-difluorophenyl)-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(4-ethoxy-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C18H20F2N2O4S/c1-4-26-15-8-6-14(7-9-15)22(27(3,24)25)12(2)18(23)21-13-5-10-16(19)17(20)11-13/h5-12H,4H2,1-3H3,(H,21,23)
• InChI Key: DGBMZDKXYRNIBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)NC2=CC(=C(C=C2)F)F)S(=O)(=O)C
• Molecular Formula: C18H20F2N2O4S
• Molecular Weight: 398.4 g/mol

Description

N-1-(3,4-difluorophenyl)-N-2-(4-ethoxyphenyl)-N-2-(methylsulfonyl)alaninamide, commonly known as DFEA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DFEA is a small molecule that belongs to the class of amino acid derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

DFEA exerts its effects by binding to the mu-opioid receptor and the delta-opioid receptor, which are involved in the regulation of pain and inflammation. DFEA also modulates the activity of the N-methyl-D-aspartate receptor, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
DFEA has been shown to exhibit potent analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. DFEA has also been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In addition, DFEA has been shown to exhibit anticonvulsant and antidepressant effects.

Advantages and Limitations for Lab Experiments

DFEA has several advantages for lab experiments, including its high potency, selectivity, and stability. However, DFEA also has several limitations, including its low solubility and poor bioavailability.

Future Directions

DFEA has several potential future directions, including the development of novel analogs with improved pharmacological properties, the investigation of its potential applications in other fields such as cancer research and immunology, and the elucidation of its mechanism of action at the molecular level. In addition, the development of new drug delivery systems for DFEA may improve its bioavailability and therapeutic efficacy.

Scientific Research Applications

DFEA has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. DFEA has been shown to exhibit potent analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammation-related disorders. DFEA has also been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.